Cas no 28917-41-1 (Benzene, 1-(2-chloroethyl)-2-nitro-)

Benzene, 1-(2-chloroethyl)-2-nitro- structure
28917-41-1 structure
Product Name:Benzene, 1-(2-chloroethyl)-2-nitro-
CAS No:28917-41-1
MF:C8H8ClNO2
MW:185.607621192932
CID:1436976
PubChem ID:11030510
Update Time:2025-04-20

Benzene, 1-(2-chloroethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-chloroethyl)-2-nitro-
    • 1-(2-chloroethyl)-2-nitrobenzene
    • DTXSID90452534
    • 28917-41-1
    • TWVULDZVRRLVSF-UHFFFAOYSA-N
    • AKOS006238815
    • SCHEMBL5186181
    • 1-chloro-2-(2-nitrophenyl)ethane
    • 2-(2-nitrophenyl)ethyl chloride
    • MDL: MFCD09745271
    • Inchi: 1S/C8H8ClNO2/c9-6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5-6H2
    • InChI Key: TWVULDZVRRLVSF-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.02444
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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